Cas no 2060040-12-0 (3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline)

• Product Name: 3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline
• CAS No: 2060040-12-0
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD30500980
• CID: 5153962
• PubChem ID: 137703641
• Update Time: 2025-06-09

3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(1,2-dimethylpropoxy)methyl]-3-methoxy-
• 3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline

• MDL： MFCD30500980
• Inchi： 1S/C13H21NO2/c1-9(2)10(3)16-8-11-12(14)6-5-7-13(11)15-4/h5-7,9-10H,8,14H2,1-4H3
• InChI Key： BGESRTCTHNXXCA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(OC)=C1COC(C)C(C)C

Additional information on 3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline

Comprehensive Overview of 3-Methoxy-2-{(3-Methylbutan-2-yl)oxymethyl}aniline (CAS No. 2060040-12-0)

3-Methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline (CAS No. 2060040-12-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This aniline derivative features a methoxy group and a branched ether side chain, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for complex molecules, particularly in the development of bioactive compounds and functional materials.

The compound's molecular structure combines a methoxy-substituted aromatic ring with a tertiary ether linkage, making it a versatile intermediate in organic synthesis. Recent studies highlight its utility in catalyzed reactions, where its electron-donating groups enhance reactivity. With growing interest in sustainable chemistry, scientists are investigating eco-friendly synthesis routes for 2060040-12-0, aligning with global trends toward green manufacturing processes.

Analytical characterization of 3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods confirm its high purity (>98%), a critical factor for research applications. The compound's stability under various pH conditions makes it suitable for formulation studies, particularly in pH-sensitive systems. Its lipophilic nature also suggests potential in drug delivery applications, a hot topic in pharmaceutical development.

In material science, the branched alkoxy group of this compound shows promise for modifying polymer properties. Researchers are examining its incorporation into specialty coatings and adhesives, where it may improve flexibility and thermal resistance. These applications align with current industry demands for high-performance materials in electronics and automotive sectors. The compound's low volatility adds to its appeal for industrial formulations.

Safety assessments indicate that 2060040-12-0 requires standard laboratory handling precautions. While not classified as hazardous under current regulations, proper PPE (personal protective equipment) is recommended during manipulation. Storage guidelines suggest keeping the compound in amber glass containers under inert atmosphere to maintain stability, reflecting best practices for amine-containing compounds.

The global market for fine chemical intermediates like 3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline is expanding, driven by pharmaceutical R&D investments. Suppliers are developing custom synthesis services to meet researcher demands for this niche compound. Analytical certificates typically include residual solvent profiles and heavy metal content analysis, addressing quality concerns in GMP applications.

Future research directions may explore the compound's potential in asymmetric synthesis and chiral resolution processes. Its structural features suggest possible utility in designing molecular recognition systems, an area of growing interest in supramolecular chemistry. As synthetic methodologies advance, 2060040-12-0 could become more accessible for broader applications in medicinal chemistry and material engineering.